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Compound of Interest

Compound Name: 4,5-Dichlorophthalic acid

Cat. No.: B146564

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Dichlorophthalic acid, with the CAS number 56962-08-4, is a halogenated aromatic
dicarboxylic acid.[1] Its structure, featuring a benzene ring substituted with two adjacent
carboxylic acid groups and two chlorine atoms, makes it a versatile intermediate in organic
synthesis. This guide provides an in-depth overview of its chemical and physical properties,
synthesis protocols, applications, and safety information, tailored for professionals in research
and drug development. The presence of chlorine atoms and carboxylic acid functionalities
imparts specific reactivity to the molecule, making it a valuable building block for the synthesis
of a variety of compounds, including polymers, dyes, and pharmaceutical intermediates.[2]

Chemical and Physical Properties

4,5-Dichlorophthalic acid is a white to off-white crystalline solid.[2] It is sparingly soluble in
water but exhibits greater solubility in organic solvents such as ethanol and acetone.[2] The key
physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 56962-08-4 [1]

Molecular Formula CsHaCl204 [1][3]

Molecular Weight 235.02 g/mol [11[3]
White to off-white crystalline

Appearance _ (2]
solid

Melting Point 198-200 °C (decomposes) [4]

Boiling Point 422.1 °C at 760 mmHg [5]

Density 1.698 g/cm3 [5]

pKa ~2.35 (first proton) [4]
Sparingly soluble in water;

Solubility P g.y [2]
Soluble in ethanol and acetone
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Experimental Protocols

Detailed methodologies for the synthesis and derivatization of 4,5-dichlorophthalic acid are

crucial for its application in research and development. Below are selected experimental

protocols.

Synthesis of 4,5-Dichlorophthalic Anhydride

A common derivative, 4,5-dichlorophthalic anhydride, is often synthesized from the diacid.

Methodology:

e In a 250 mL round-bottom flask, combine 4,5-dichlorophthalic acid (50.0 g, 0.21 mol) and
acetic anhydride (45 mL, 0.22 mol).

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dichlorophthalic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dichlorophthalic-acid
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D7B83DD567
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dichlorophthalic-acid
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D7B83DD567
https://cymitquimica.com/cas/56962-08-4/
https://www.evitachem.com/product/evt-459660
https://www.echemi.com/produce/pr23030723645-4-5-dichlorophthalic-acid.html
https://www.echemi.com/produce/pr23030723645-4-5-dichlorophthalic-acid.html
https://www.evitachem.com/product/evt-459660
https://cymitquimica.com/cas/56962-08-4/
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dichlorophthalic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dichlorophthalic-acid
https://www.benchchem.com/product/b146564?utm_src=pdf-body
https://www.benchchem.com/product/b146564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Heat the mixture at 130 °C for 3 hours.

After cooling, collect the solid product by vacuum filtration.

Wash the collected solid with petroleum ether (40-60 °C).

Recrystallize the product from toluene to yield a white solid.

Dry the purified product under vacuum.
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Synthesis of 4,5-Dichlorophthalic Anhydride.

Synthesis of 2-((2-Carboxy-4-
methylphenyl)carbamoyl)-4,5-dichlorobenzoic Acid

This protocol details the reaction of 4,5-dichlorophthalic anhydride with an amine to form a
dicarboxylic acid derivative.[6]

Methodology:

o Reflux a mixture of 4,5-dichlorophthalic anhydride (1 mmol) and 2-amino-5-methyl-benzoic
acid (1.2 mmol) in glacial acetic acid for 6-8 hours.

 After cooling, collect the resulting solid.

e Wash the solid with water to obtain the final product.

4,5-Dichlorophthalic Anhydride +
2-Amino-5-methyl-benzoic Acid
in Glacial Acetic Acid

y 2 . 3 . 4 a I 2-((2-Carboxy-4-methylphenyl)carbamoyl)
Reflux for 6-8h Cooling Collect Solid Wash with Water -4,5-dichlorobenzoic Acid
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Synthesis of a Dicarboxylic Acid Derivative.

Applications in Research and Drug Development

4,5-Dichlorophthalic acid and its derivatives are valuable precursors in various fields.

e Pharmaceutical Intermediates: It serves as a crucial intermediate in the synthesis of active
pharmaceutical ingredients (APIs). The reactivity of the chlorinated phthalic acid structure

allows for the construction of complex molecular architectures necessary for therapeutic
agents.

» Polymers and Materials Science: This compound is utilized in the production of high-
performance polymers and resins.[2] It can act as a monomer or a cross-linking agent to
impart desirable properties such as thermal stability and chemical resistance. It is also used
as an organic linker in the formation of Metal-Organic Frameworks (MOFs).

e Dyes and Pigments: It is a precursor in the manufacturing of various dyes and pigments.[2]

Toxicological and Safety Information

Comprehensive safety data is essential for handling 4,5-dichlorophthalic acid in a laboratory
or industrial setting.

GHS Hazard Classification

 Skin Irritation: Category 2 (Causes skin irritation).[1]
o Eye Irritation: Category 2 (Causes serious eye irritation).[1]

» Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation).[1]

Safety Precautions

Standard laboratory safety protocols should be followed when handling this compound. This
includes the use of personal protective equipment such as gloves, safety glasses, and a lab
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coat. Work should be conducted in a well-ventilated area, such as a fume hood, to avoid
inhalation of dust or vapors.[5]

Hazard Statement Precautionary Statement

o P280: Wear protective gloves/protective
H315: Causes skin irritation ] ) )
clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse
) o cautiously with water for several minutes.
H319: Causes serious eye irritation )
Remove contact lenses, if present and easy to

do. Continue rinsing.

P261: Avoid breathing

H335: May cause respiratory irritation )
dust/fumes/gas/mist/vapors/spray.

Conclusion

4,5-Dichlorophthalic acid is a key chemical intermediate with significant applications in the
pharmaceutical, polymer, and dye industries. Its well-defined chemical and physical properties,
along with established synthesis protocols, make it a valuable tool for researchers and
developers. Adherence to appropriate safety measures is crucial when handling this compound
due to its potential for skin, eye, and respiratory irritation. This guide provides a foundational
understanding of 4,5-dichlorophthalic acid for its effective and safe utilization in scientific
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4,5-Dichlorophthalic Acid: A Comprehensive Technical
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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